Cas no 245725-82-0 (5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole)

• Product Name: 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole
• CAS No: 245725-82-0
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6221381
• PubChem ID: 701765
• Update Time: 2025-11-03

5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole
• F0755-0126
• 5-methoxy-3-methyl-4-((4-nitrophenyl)thio)-1-phenyl-1H-pyrazole
• AB00685140-01
• SR-01000500033
• SR-01000500033-1
• 5-methoxy-3-methyl-4-[(4-nitrophenyl)thio]-1-phenyl-1H-pyrazole
• AKOS001029050
• 5-methoxy-3-methyl-4-[(4-nitrophenyl)sulfanyl]-1-phenyl-1H-pyrazole
• 245725-82-0
• 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenylpyrazole

• Inchi： 1S/C17H15N3O3S/c1-12-16(24-15-10-8-14(9-11-15)20(21)22)17(23-2)19(18-12)13-6-4-3-5-7-13/h3-11H,1-2H3
• InChI Key： LLUJPKINUFWKIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])C1C(C)=NN(C2C=CC=CC=2)C=1OC

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole

Comprehensive Overview of 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole (CAS No. 245725-82-0)

The compound 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole, identified by its CAS No. 245725-82-0, is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core substituted with methoxy, methyl, and 4-nitrophenylsulfanyl groups, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current industry trends, addressing common queries such as "pyrazole derivatives in drug discovery" and "nitrophenylsulfanyl compounds in organic synthesis."

From a structural perspective, 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole belongs to the pyrazole family, a class of nitrogen-containing heterocycles known for their versatility in medicinal chemistry. The presence of the 4-nitrophenylsulfanyl moiety enhances its electron-withdrawing characteristics, which is critical for modulating reactivity in synthetic pathways. Researchers often investigate such compounds for their potential as enzyme inhibitors or ligands for biological targets, aligning with the growing demand for small-molecule therapeutics in precision medicine.

In recent years, the scientific community has shown heightened interest in pyrazole-based scaffolds due to their role in addressing challenges like drug resistance and selective targeting. For instance, the methoxy and nitrophenyl groups in this compound could influence its pharmacokinetic properties, a topic frequently searched as "optimizing ADME properties in drug design." Additionally, its potential applications extend to agrochemicals, where similar structures are explored for pest control and herbicidal activity.

The synthesis of CAS No. 245725-82-0 typically involves multi-step reactions, including S-arylation of pyrazole precursors with 4-nitrothiophenol. This process highlights the importance of cross-coupling methodologies, a trending topic in organic chemistry forums. Users often search for "efficient synthesis of nitrophenylsulfanyl derivatives" or "green chemistry approaches for heterocycles," reflecting the demand for sustainable synthetic routes.

Beyond its chemical attributes, 5-methoxy-3-methyl-4-(4-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazole exemplifies the intersection of computational chemistry and experimental research. Molecular docking studies, a popular subject in AI-driven drug discovery (e.g., "AI in predicting compound bioactivity"), could further elucidate its interactions with biological macromolecules. Such insights are invaluable for industries prioritizing high-throughput screening and rational drug design.

In conclusion, CAS No. 245725-82-0 represents a compelling case study in the evolving landscape of functionalized pyrazoles. Its structural complexity and adaptability to diverse applications—ranging from pharmaceutical intermediates to material science—underscore its relevance. By addressing search trends like "emerging heterocyclic compounds" and "nitrophenylsulfanyl applications," this overview bridges the gap between academic research and industrial innovation.